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Introduction
The production of reactive oxygen species (ROS), often termed the oxidative burst, is a rapid

and early event in plant innate immunity.[1] This response is triggered upon the perception of

Microbe-Associated Molecular Patterns (MAMPs) by cell surface pattern recognition receptors

(PRRs).[2] Elf18, a conserved 18-amino acid peptide from the N-terminus of bacterial

Elongation Factor-Tu (EF-Tu), is a potent MAMP that is recognized by the Leucine-Rich Repeat

Receptor Kinase (LRR-RK) EF-TU RECEPTOR (EFR) in many plant species, including

Arabidopsis thaliana.[3][4] The Elf18-induced oxidative burst is a key signaling event that

contributes to downstream defense responses and can be quantified to assess the activation of

plant immunity.

This document provides a detailed protocol for a luminol-based chemiluminescence assay to

measure the Elf18-induced oxidative burst in plant leaf discs. This assay is a robust and widely

used method to quantify the apoplastic ROS production, a hallmark of PAMP-triggered

immunity (PTI).[5][6]
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Signaling Pathway
The perception of Elf18 at the cell surface by EFR initiates a signaling cascade that leads to

the production of ROS. EFR, upon binding to Elf18, rapidly forms a complex with the co-

receptor BRI1-ASSOCIATED RECEPTOR KINASE 1 (BAK1).[7] This association is crucial for

the activation of downstream signaling components, including the phosphorylation and

activation of the plasma membrane-localized NADPH oxidase, RESPIRATORY BURST

OXIDASE HOMOLOG D (RBOHD).[2] Activated RBOHD then catalyzes the production of

superoxide (O₂⁻) in the apoplast, which is rapidly dismutated to the more stable hydrogen

peroxide (H₂O₂).[2][8] This burst of ROS acts as a secondary messenger to propagate the

immune signal and also has direct antimicrobial properties.[2]
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Caption: Elf18 signaling pathway leading to ROS production.

Experimental Protocols
This protocol is adapted for Arabidopsis thaliana but can be modified for other plant species.

Plant Growth and Preparation
Plant Growth: Sow Arabidopsis thaliana seeds on soil and grow under short-day conditions

(e.g., 10 hours light / 14 hours dark) at approximately 22°C for 4-5 weeks.[2][9]
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Leaf Disc Collection: One day before the assay, use a 4 mm biopsy punch to excise leaf

discs from the youngest fully expanded leaves, avoiding the midvein.[2][9]

Overnight Recovery: Place one leaf disc into each well of a 96-well white luminometer plate

containing 100 µL of sterile deionized water.[5][9] The adaxial side of the leaf disc should

face upwards.[9] Cover the plate and leave it at room temperature overnight to allow the leaf

tissue to recover from wounding stress.[2]

Reagent Preparation
Luminol Stock Solution (10 mM): Dissolve luminol in DMSO. Store in the dark at -20°C.

Horseradish Peroxidase (HRP) Stock Solution (1 mg/mL): Dissolve HRP in sterile deionized

water. Store at -20°C.

Elf18 Stock Solution (100 µM): Dissolve synthetic Elf18 peptide in sterile deionized water.

Store at -20°C.

Assay Buffer: Sterile deionized water.

Oxidative Burst Assay
Prepare Reaction Solution: On the day of the assay, prepare the reaction solution containing

100 µM luminol and 10 µg/mL HRP in sterile deionized water.[2][9] For the elicitor treatment,

add Elf18 to the desired final concentration (e.g., 100 nM).[2] For the negative control, add

an equivalent volume of sterile deionized water.

Initiate the Assay:

Carefully remove the water from each well of the 96-well plate containing the leaf discs

using a multichannel pipette.[9]

Immediately add 100 µL of the appropriate reaction solution (with or without Elf18) to each

well.[2][9]

Luminescence Measurement:

Immediately place the plate into a microplate luminometer.
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Measure luminescence over a period of 40-60 minutes, taking readings at 2-minute

intervals with an integration time of 1000 ms.[2][5]

The output is measured in Relative Light Units (RLU).[10]
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Caption: Experimental workflow for the Elf18-induced oxidative burst assay.

Data Presentation
The data from the oxidative burst assay can be presented as a time-course kinetic curve,

plotting RLU versus time. Additionally, the total ROS production can be calculated by
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integrating the area under the curve.

Table 1: Kinetic Measurement of Elf18-Induced Oxidative
Burst

Time (minutes) RLU (Control) RLU (100 nM Elf18)

0 50 55

2 52 150

4 48 500

6 55 1200

8 53 2500

10 50 4500

12 49 6000

14 51 7500

16 54 8000

18 52 7000

20 50 5500

25 48 2000

30 47 800

35 45 300

40 46 100

Table 2: Dose-Dependent Total ROS Production Induced
by Elf18
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Elf18 Concentration (nM) Total RLU (Area Under Curve)

0 (Control) 2,050

1 15,500

10 85,200

100 250,600

1000 265,300

Troubleshooting and Considerations
High Background: Ensure complete removal of the recovery water before adding the reaction

solution. Wounding from leaf disc excision can cause a minor oxidative burst, which should

subside during the overnight recovery.[1]

Low Signal: Check the activity of HRP and the concentration of luminol and Elf18. Ensure

the luminometer is set to the appropriate sensitivity.

Variability: Use leaves of a similar developmental stage and from multiple plants for

biological replicates.[10] The size of the leaf discs should be consistent.[10]

Controls: Always include a negative control (no elicitor) to determine the basal level of ROS

production.[10] A positive control, such as another known MAMP like flg22, can also be

included.[10]

Data Interpretation: The magnitude of the oxidative burst can vary between plant species

and even between different accessions of the same species. Therefore, it is important to

include appropriate controls for comparison. The RLU values are relative and can differ

between luminometers.[10]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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